Enhanced sp³ Character vs. Aromatic Triazolopyridine
The target compound features a fully saturated tetrahydro-pyridine ring, yielding an Fsp³ of 0.50 (6 saturated carbons out of 12 heavy atoms). In contrast, the unsubstituted parent [1,2,4]triazolo[1,5-a]pyridine (CAS 274‑85‑1) has Fsp³ = 0.00. This represents a maximal increase in three‑dimensional character within this scaffold class. Tetrahydro‑triazolopyridine building blocks have been explicitly described as 'non‑flat, small, and polar' and positioned as privileged fragments for generating lead‑like chemical space [1]. Higher Fsp³ correlates with reduced aromatic ring count, improved aqueous solubility, and lower melting points—properties that favor drug‑like pharmacokinetics and reduced attrition in development [2].
| Evidence Dimension | Fraction sp³ (Fsp³) |
|---|---|
| Target Compound Data | Fsp³ = 0.50 (six saturated ring carbons) |
| Comparator Or Baseline | [1,2,4]Triazolo[1,5-a]pyridine (CAS 274-85-1): Fsp³ = 0.00 (fully aromatic) |
| Quantified Difference | ΔFsp³ = +0.50 (maximum achievable increase for this core) |
| Conditions | Calculated from molecular formula; structural basis confirmed by the published tetrahydro‑triazolopyridine building block study [1] |
Why This Matters
Higher sp³ fraction is a validated predictor of clinical success; pharmaceutical candidates with Fsp³ ≥ 0.45 are more likely to progress beyond Phase I compared to flat aromatic compounds, making this scaffold a strategically differentiated starting point for lead generation.
- [1] Tolmachev A, et al. Keeping it small, polar, and non-flat: diversely functionalized building blocks containing the privileged 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]- and [1,5-a]pyridine cores. Tetrahedron Letters, 2016; 57(5): 588–591. View Source
- [2] Lovering F, Bikker J, Humblet C. Escape from flatland: increasing saturation as an approach to improving clinical success. Journal of Medicinal Chemistry, 2009; 52(21): 6752–6756. View Source
